Cas no 914486-13-8 (1,3,5-Triazin-2(1H)-one, 4-amino-6-(ethenylamino)-)

1,3,5-Triazin-2(1H)-one, 4-amino-6-(ethenylamino)- structure
914486-13-8 structure
Product Name:1,3,5-Triazin-2(1H)-one, 4-amino-6-(ethenylamino)-
CAS No:914486-13-8
MF:C5H7N5O
MW:153.141979455948
CID:787569
PubChem ID:136236753
Update Time:2025-04-19

1,3,5-Triazin-2(1H)-one, 4-amino-6-(ethenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one, 4-amino-6-(ethenylamino)-
    • 2-amino-6-(ethenylamino)-1H-1,3,5-triazin-4-one
    • 4-Amino-6-(vinylamino)-1,3,5-triazin-2(1H)-one
    • DTXSID10847640
    • 914486-13-8
    • 4-Amino-6-(ethenylamino)-1,3,5-triazin-2(5H)-one
    • Inchi: 1S/C5H7N5O/c1-2-7-4-8-3(6)9-5(11)10-4/h2H,1H2,(H4,6,7,8,9,10,11)
    • InChI Key: RTEMRUGYWGUNKM-UHFFFAOYSA-N
    • SMILES: O=C1N=C(NC=C)N=C(N)N1

Computed Properties

  • Exact Mass: 153.06505986g/mol
  • Monoisotopic Mass: 153.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 91.9Ų

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